3-(3-hydroxy-3-methylbutyl)-N-[(5-methyl-2-pyrazinyl)methyl]benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-[(5-methylpyrazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C18H23N3O2/c1-13-10-20-16(11-19-13)12-21-17(22)15-6-4-5-14(9-15)7-8-18(2,3)23/h4-6,9-11,23H,7-8,12H2,1-3H3,(H,21,22)
• InChI Key: KYLLCDBNLYZFMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)CNC(=O)C2=CC=CC(=C2)CCC(C)(C)O
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

3-(3-hydroxy-3-methylbutyl)-N-[(5-methyl-2-pyrazinyl)methyl]benzamide, also known as HMBP, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. HMBP is a synthetic compound that is derived from benzamide and pyrazine. It has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

Parabens in Aquatic Environments

Parabens, structurally related to the query compound through their benzamide component, are widely used as preservatives. A review on the occurrence, fate, and behavior of parabens in aquatic environments discusses their weak endocrine disruptor capabilities and their presence in water due to the consumption of paraben-based products. The study emphasizes the need for further research on the toxicity of chlorinated paraben by-products found in water sources (Haman, Dauchy, Rosin, & Munoz, 2015).

Chromones as Radical Scavengers

Chromones and their derivatives, sharing a resemblance to the aromatic structure of the query compound, are highlighted for their antioxidant properties. A review summarizes over 400 naturally and synthetically derived chromone derivatives, indicating their importance in neutralizing active oxygen and free radicals, thereby inhibiting or delaying cell impairment (Yadav, Parshad, Manchanda, & Sharma, 2014).

Advances in 3-Hydroxycoumarin Chemistry

3-Hydroxycoumarin and its derivatives have been identified for their various chemical, photochemical, and biological properties, which might share functional similarities with the compound due to the hydroxy and aromatic components. This review discusses synthesis methods, reactivity, and applications in biology, pointing to the potential for novel drug development (Yoda, 2020).

Polybrominated Diphenyl Ethers and Neurotoxicity

The review on polybrominated diphenyl ethers (PBDEs) and their hydroxylated derivatives focuses on their neurotoxic effects, particularly during brain development. Given the structural complexity and potential biological activity of the query compound, insights from this research might suggest avenues for investigating neurotoxicity and developmental effects of related compounds (Dingemans, van den Berg, & Westerink, 2011).

Histone Deacetylase Inhibitors in Cancer Therapy

A review on histone deacetylase inhibitors outlines their role as a novel target in anticancer therapy. While not directly related, the query compound's structure may suggest potential for interaction with enzymes or receptors involved in cancer pathways, akin to how these inhibitors function (Kouraklis & Theocharis, 2006).